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Compound of Interest

Compound Name: Chromium(II) oxalate

Cat. No.: B1605513 Get Quote

Welcome to the technical support center for the synthesis and handling of chromium(II)
oxalate. This resource is designed for researchers, scientists, and drug development

professionals to provide clear, actionable guidance for successful experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the expected appearance of high-purity chromium(II) oxalate?

High-purity chromium(II) oxalate dihydrate is a light green crystalline solid.[1] Any significant

deviation from this color may indicate the presence of impurities or decomposition products.

Q2: Why is it critical to handle chromium(II) oxalate under an inert atmosphere?

The chromium(II) ion is a potent reducing agent and is highly susceptible to oxidation by

atmospheric oxygen.[2] Exposure to air will lead to the formation of chromium(III) species,

compromising the purity and reactivity of your material. All manipulations should be performed

using standard air-sensitive techniques, such as a glovebox or a Schlenk line.[3][4][5][6][7]

Q3: What are the primary safety concerns when working with chromium(II) oxalate?

Chromium compounds can be hazardous. It is important to handle chromium(II) oxalate in a

well-ventilated area and wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Avoid inhalation of the powder.[8]

Q4: How should I store chromium(II) oxalate to ensure its long-term stability?
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For long-term storage, chromium(II) oxalate should be kept in a tightly sealed container under

a dry, inert atmosphere (e.g., argon or nitrogen) at or below room temperature. Storing it in a

desiccator within a glovebox is an effective practice.

Troubleshooting Guide
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Problem Potential Cause Recommended Solution

Product is a different color

(e.g., grey, brown, or dark

green) instead of light green.

Oxidation of Cr(II) to Cr(III) due

to exposure to air.

Ensure all solvents are

rigorously deoxygenated and

all glassware is oven-dried and

cooled under an inert

atmosphere. Use a reliable

inert atmosphere technique

(glovebox or Schlenk line) for

the entire synthesis and

handling process.

Incomplete reduction of the

Cr(III) starting material.

If starting from a Cr(III) salt,

ensure the reducing agent

(e.g., zinc) is of high quality

and used in sufficient excess.

Allow adequate reaction time

for the complete color change

of the solution to the

characteristic sky-blue of

aqueous Cr(II).

Low or no yield of precipitate.

The concentration of reactants

may be too low for precipitation

to occur.

Concentrate the reaction

mixture under vacuum, being

careful not to introduce

oxygen.

The pH of the solution is not

optimal for precipitation.

Check the pH of the reaction

mixture. The solubility of metal

oxalates can be pH-

dependent.

Product is poorly crystalline or

amorphous.

Precipitation occurred too

rapidly.

Try cooling the reaction

mixture slowly to encourage

the formation of larger crystals.

Presence of impurities that

inhibit crystal growth.

Ensure the purity of your

starting materials.

Recrystallization of the product

may be necessary, though this
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can be challenging with air-

sensitive compounds.

Product appears to be

decomposing over time, even

during storage.

The storage container is not

properly sealed, allowing slow

diffusion of air.

Use high-quality glassware

with well-greased joints or a

vial with a PTFE-lined cap

sealed with paraffin wax. Store

inside a glovebox with a well-

maintained inert atmosphere.

Residual solvent or moisture in

the product.

Ensure the product is

thoroughly dried under vacuum

before storage.

Experimental Protocols
Synthesis of Chromium(II) Oxalate Dihydrate
This protocol is based on the reaction of a chromium(II) salt with an oxalate source under an

inert atmosphere.

Materials:

Chromium(II) sulfate pentahydrate (CrSO₄·5H₂O) or freshly prepared chromium(II) chloride

solution

Sodium oxalate (Na₂C₂O₄)

Oxalic acid (H₂C₂O₄)

Deoxygenated distilled water

Schlenk flask and other appropriate oven-dried glassware

Inert gas source (Argon or Nitrogen)

Procedure:

Preparation of Chromium(II) Solution:
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If starting with a Cr(III) salt (e.g., CrCl₃·6H₂O), it must first be reduced to Cr(II). This is

typically done in aqueous solution using a reducing agent like zinc metal. The reduction is

complete when the solution turns a characteristic sky-blue color. This step must be

performed under a continuous flow of inert gas.

If using chromium(II) sulfate pentahydrate, dissolve it in deoxygenated water in a Schlenk

flask under an inert atmosphere.

Preparation of Oxalate Solution:

In a separate Schlenk flask, prepare a solution of sodium oxalate and a small amount of

oxalic acid in deoxygenated water.[1] The solution should be thoroughly purged with an

inert gas.

Precipitation:

Slowly add the oxalate solution to the stirred chromium(II) solution at room temperature

using a cannula or dropping funnel.

A light green precipitate of chromium(II) oxalate dihydrate should form immediately.[1]

Isolation and Washing:

Allow the precipitate to settle, then carefully remove the supernatant via cannula.

Wash the precipitate several times with deoxygenated water and then with a volatile,

deoxygenated organic solvent (e.g., diethyl ether or acetone) to facilitate drying.

All washing and filtration steps must be performed under an inert atmosphere.

Drying:

Dry the product under high vacuum to remove all traces of solvent and water.

Data Presentation
Physical and Chemical Properties of Chromium(II) Oxalate

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://en.wikipedia.org/wiki/Chromium(II)_oxalate
https://www.benchchem.com/product/b1605513?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromium(II)_oxalate
https://www.benchchem.com/product/b1605513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula CrC₂O₄

Molar Mass 140.02 g/mol [1]

Appearance Light green crystals[1]

Density 2.461 g/cm³[1]

Solubility in water 126 g/100 mL (0 °C)[1]

Decomposition

The dihydrate loses water above 140 °C in an

inert atmosphere. Heating above 320 °C

produces a mixture of chromium oxides.[1]

Visualizations
Experimental Workflow for Chromium(II) Oxalate
Synthesis

Preparation of Reactants (Inert Atmosphere)
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Cr(C2O4)·2H2O
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(Sodium Oxalate + Oxalic Acid)

Isolate Precipitate
(Cannula Filtration)

Wash with Deoxygenated
Water and Solvent Dry Under Vacuum Store Under Inert Atmosphere

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of chromium(II) oxalate under inert

atmosphere conditions.
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Product is not light green

Was an inert atmosphere
maintained throughout?

If starting from Cr(III),
was the reduction complete?

Were all solvents
rigorously deoxygenated?

Probable Cause:
Oxidation to Cr(III)

Probable Cause:
Mixture of Cr(II) and Cr(III)

Click to download full resolution via product page

Caption: A troubleshooting flowchart to diagnose the cause of an off-color chromium(II)
oxalate product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Chromium(II) Oxalate
Synthesis and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605513#troubleshooting-chromium-ii-oxalate-
synthesis-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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